Cas no 2803856-74-6 (3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride)

3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride is a fluorinated organic compound featuring a trifluoropropylamine moiety linked to a nitrile group, with hydrochloride salt formation enhancing its stability and solubility. The presence of the trifluoropropyl group imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its nitrile functionality offers versatility for further derivatization, such as hydrolysis to carboxylic acids or reduction to amines. The hydrochloride form ensures improved handling and storage characteristics. This compound is particularly useful in the development of bioactive molecules, where the trifluoromethyl group can enhance metabolic stability and lipophilicity. Suitable for controlled reactions under standard laboratory conditions.
3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride structure
2803856-74-6 structure
Product Name:3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride
CAS No:2803856-74-6
MF:C6H10ClF3N2
MW:202.605210781097
CID:6030297
PubChem ID:165785303
Update Time:2025-10-31

3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2803856-74-6
    • 3-[(3,3,3-trifluoropropyl)amino]propanenitrile hydrochloride
    • EN300-37455009
    • 3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride
    • Inchi: 1S/C6H9F3N2.ClH/c7-6(8,9)2-5-11-4-1-3-10;/h11H,1-2,4-5H2;1H
    • InChI Key: VVJSPBUZMKXHOK-UHFFFAOYSA-N
    • SMILES: Cl.FC(CCNCCC#N)(F)F

Computed Properties

  • Exact Mass: 202.0484605g/mol
  • Monoisotopic Mass: 202.0484605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8Ų

3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride Pricemore >>

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Additional information on 3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride

3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride: A Comprehensive Overview

3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride (CAS No. 2803856-74-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoropropyl group and an amino functionality, making it an interesting subject for both academic and industrial studies.

The chemical structure of 3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride is particularly noteworthy due to the presence of the trifluoromethyl group. This group imparts unique physical and chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are highly desirable in the development of new drugs and materials.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical research. The introduction of fluorine atoms into organic molecules can significantly alter their biological activity and pharmacokinetic properties. For instance, the trifluoromethyl group in 3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride can enhance the compound's ability to cross cell membranes, thereby improving its bioavailability and efficacy.

The synthesis of 3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride typically involves several steps. One common approach is to start with 3-trifluoropropylamine and react it with acrylonitrile under appropriate conditions to form the desired nitrile compound. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt. This synthetic route is well-documented in the literature and has been optimized for high yield and purity.

The physical properties of 3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride have been extensively studied. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.

In terms of biological activity, preliminary studies have shown that 3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride exhibits potential as a modulator of specific receptors and enzymes. For example, it has been reported to interact with certain G protein-coupled receptors (GPCRs), which are important targets for drug discovery. This interaction could lead to the development of new therapeutic agents for conditions such as neurological disorders and cardiovascular diseases.

The safety profile of 3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride has also been evaluated in several studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that the compound should be handled with care due to its potential irritant properties. Safety data sheets (SDS) should be consulted for detailed information on handling and storage.

In conclusion, 3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride (CAS No. 2803856-74-6) is a promising compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive candidate for further investigation. As research in this area continues to advance, it is likely that new uses and applications for this compound will be discovered.

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